Cas no 2172053-80-2 ((6-tert-butyl-1,4-dioxan-2-yl)methanesulfonyl chloride)

• Product Name: (6-tert-butyl-1,4-dioxan-2-yl)methanesulfonyl chloride
• CAS No: 2172053-80-2
• MF: C₉H₁₇ClO₄S
• MW: 256.746881246567
• CID: 5862071
• PubChem ID: 165602532
• Update Time: 2025-05-20

(6-tert-butyl-1,4-dioxan-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (6-tert-butyl-1,4-dioxan-2-yl)methanesulfonyl chloride
• EN300-1627255
• 2172053-80-2

• Inchi： 1S/C9H17ClO4S/c1-9(2,3)8-5-13-4-7(14-8)6-15(10,11)12/h7-8H,4-6H2,1-3H3
• InChI Key： ILTUQBPPBWOUGE-UHFFFAOYSA-N
• SMILES： ClS(CC1COCC(C(C)(C)C)O1)(=O)=O

Computed Properties

• Exact Mass: 256.0536079g/mol
• Monoisotopic Mass: 256.0536079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61Ų

Additional information on (6-tert-butyl-1,4-dioxan-2-yl)methanesulfonyl chloride

(6-Tert-butyl-1,4-dioxan-2-yl)methanesulfonyl chloride: A Comprehensive Overview

The compound with CAS No. 2172053-80-2, commonly referred to as (6-tert-butyl-1,4-dioxan-2-yl)methanesulfonyl chloride, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various industries. The molecule consists of a tert-butyl group attached to a 1,4-dioxane ring, which is further connected to a methanesulfonyl chloride moiety. This combination makes it a versatile building block for synthesizing complex organic compounds.

Recent studies have highlighted the importance of methanesulfonyl chloride derivatives in drug discovery and material science. The tert-butyl group in this compound adds steric bulk, which can influence the reactivity and selectivity of the molecule in various chemical reactions. Researchers have explored its use as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

One of the key areas where (6-tert-butyl-1,4-dioxan-2-yl)methanesulfonyl chloride has shown promise is in the field of polymer chemistry. The 1,4-dioxane ring provides a rigid structure that can be exploited to create high-performance polymers with tailored properties. Recent advancements in polymer synthesis have demonstrated how such molecules can be used to create materials with enhanced thermal stability and mechanical strength.

In addition to its role in polymer chemistry, this compound has also been investigated for its potential in catalysis. The methanesulfonyl chloride group acts as an excellent leaving group, making it ideal for use in substitution reactions. Scientists have utilized this property to develop efficient catalysts for various industrial processes, including those involved in the production of fine chemicals and agrochemicals.

The synthesis of (6-tert-butyl-1,4-dioxan-2-yl)methanesulfonyl chloride involves a multi-step process that combines principles from both organic and inorganic chemistry. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern industrial applications.

From an environmental standpoint, there has been growing interest in understanding the biodegradation pathways of such compounds. Studies have shown that under specific conditions, (6-tert-butyl-1,4-dioxan-2-yl)methanesulfonyl chloride can undergo enzymatic degradation, making it a more sustainable option for certain industrial processes.

In conclusion, (6-Tert-butyl-1,4-dioxan-2-YL)methanesulfonyl chloride (CAS No. 217205380) is a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an essential tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this molecule, its significance in the chemical landscape is expected to grow further.